Cas no 20780-89-6 (4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 20780-89-6
• MF: C₈H₃Br₂NO₂
• MW: 304.922920465469
• CID: 2656682
• Update Time: 2025-06-09

4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-1H-indole-2,3-dione
• 4,7-dibromo-2,3-dihydro-1H-indole-2,3-dione
• 4,7-Dibromoisatin
• 1H-Indole-2,3-dione, 4,7-dibromo-
• NE15827
• Z1259273223
• 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C8H3Br2NO2/c9-3-1-2-4(10)6-5(3)7(12)8(13)11-6/h1-2H,(H,11,12,13)
• InChI Key： JYLCBTSWCOVUIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(C(N2)=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione

Introduction to 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione (CAS No. 20780-89-6)

4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione, identified by its Chemical Abstracts Service (CAS) number 20780-89-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of bromine substituents at the 4 and 7 positions, along with the intramolecular diketone functionality, imparts unique chemical reactivity and potential pharmacological properties.

The structural framework of 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione consists of a fused bicyclic system comprising an indole core and a cyclopentenone moiety. This particular arrangement facilitates various chemical transformations and interactions with biological targets, making it a valuable scaffold for drug discovery. The compound's molecular formula is C₉H₅Br₂NO₂, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms.

In recent years, 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione has been explored as a key intermediate in synthesizing novel bioactive molecules. Its brominated indole structure serves as a versatile platform for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These modifications allow chemists to tailor the compound's properties for specific applications in medicinal chemistry.

One of the most compelling aspects of 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione is its potential as a precursor in developing therapeutic agents. The indole moiety is widely recognized for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The additional bromine atoms enhance the compound's reactivity toward transition metal-catalyzed reactions, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the significance of 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes implicated in cancer progression. The diketone group provides a hydrogen bond acceptor capability that can be exploited to enhance binding affinity to protein targets.

The pharmacological profile of 4,7-Dibromo-2,3-dihydro-1H-indole-2,3-dione has been further explored through computational modeling and experimental validation. Molecular docking studies have suggested that this compound can interact with specific amino acid residues in enzyme active sites, potentially leading to inhibitory effects on disease-relevant proteins. Such findings underscore its importance as a lead compound in drug discovery initiatives.

In addition to its applications in oncology research, 4,7-Dibromo--,23--dihydro--,1H--indole--,23--dione has shown promise in addressing inflammatory conditions. The bromine substituents contribute to its ability to engage with inflammatory signaling pathways by modulating the activity of transcription factors and cytokine receptors. This dual functionality makes it an attractive candidate for developing novel anti-inflammatory therapeutics.

The synthetic accessibility of 4,7-Dibromo--,23--dihydro--,1H--indole--,23--dione has also been a focus of research efforts. Efficient synthetic routes have been developed to produce this compound in high yields and purity， facilitating its use in both academic and industrial settings. These methodologies often involve multi-step organic synthesis starting from commercially available precursors such as tryptophan derivatives or indole ketones.

Advances in green chemistry have further enhanced the sustainability of producing 4,7-Dibromo--,23--dihydro--,1H--indole--,23--dione, with researchers exploring solvent-free reactions and catalytic systems that minimize waste generation. Such innovations align with broader efforts to develop environmentally friendly approaches in pharmaceutical manufacturing.

The future prospects of 4,7-Dibromo--,23--dihydro--,1H--indole--,23--dione are promising， with ongoing investigations into its derivatives expanding its therapeutic potential across multiple disease areas. Collaborative efforts between chemists， biologists， and clinicians are essential to translate these laboratory findings into clinical applications that benefit patients worldwide.